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Compound of Interest

Compound Name: Muscotoxin A

Cat. No.: B15609333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Muscotoxin A, a cyclic undecalipopeptide isolated from the soil cyanobacterium Desmonostoc

muscorum, has demonstrated significant cytotoxic effects against various cancer cell lines.[1]

Its primary mechanism of action involves the permeabilization of phospholipid membranes,

leading to membrane damage, a reduction in membrane fluidity, and a subsequent influx of

calcium ions.[1] This document provides detailed experimental protocols to investigate the

cytotoxicity, mechanism of action, and downstream cellular effects of Muscotoxin A.

Mechanism of Action Overview
Muscotoxin A directly interacts with the cell membrane, causing a paradoxical decrease in

membrane fluidity, which leads to membrane permeabilization. This disruption of membrane

integrity results in an uncontrolled influx of extracellular calcium ions (Ca²⁺) into the cytoplasm.

The sudden increase in intracellular Ca²⁺ can trigger a cascade of downstream signaling

events, including the activation of apoptotic pathways and cellular stress responses, ultimately

leading to cell death.
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1. Seed HeLa cells in a 96-well plate

2. Incubate for 24h (37°C, 5% CO₂)

3. Treat with Muscotoxin A (various conc.)

4. Incubate for 24h

5. Add MTT reagent to each well

6. Incubate for 4h

7. Add solubilization solution (e.g., DMSO)

8. Read absorbance at 570 nm

9. Calculate % cell viability and IC₅₀

 

1. Seed cells on glass-bottom dishes

2. Incubate for 24h

3. Load cells with Fluo-4 AM

4. Wash to remove excess dye

5. Acquire baseline fluorescence

6. Add Muscotoxin A

7. Record fluorescence changes over time

8. Analyze fluorescence intensity data
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1. Prepare cell suspension

2. Treat with Muscotoxin A

3. Add Laurdan dye

4. Incubate in the dark

5. Measure fluorescence at 440 nm and 490 nm

6. Calculate Generalized Polarization (GP)

7. Analyze changes in membrane fluidity

 

1. Seed cells in a 96-well white-walled plate

2. Incubate for 24h

3. Treat with Muscotoxin A

4. Incubate for desired time points

5. Add Caspase-Glo® 3/7 Reagent

6. Incubate at room temperature

7. Measure luminescence

8. Analyze caspase activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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